Cas no 52498-02-9 (3-(4-methoxyphenyl)cyclobutan-1-one)

• Product Name: 3-(4-methoxyphenyl)cyclobutan-1-one
• CAS No: 52498-02-9
• Molecular Formula: C₁₁H₁₂O₂
• Molecular Weight: 176.21178
• CID: 359483
• PubChem ID: 11446641

3-(4-methoxyphenyl)cyclobutan-1-one Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)cyclobutanone
• 3-(4-methoxyphenyl)cyclobutan-1-one
• Cyclobutanone, 3-(4-methoxyphenyl)-
• Cyclobutanone,3-(4-methoxyphenyl)
• DTXSID80466084
• 3-(p-Methoxyphenyl)cyclobutanone
• CCA49802
• SY338486
• LXEFTIJELDKOQB-UHFFFAOYSA-N
• EN300-43633
• AKOS022182207
• F8880-4520
• SCHEMBL428339
• CS-0216456
• 52498-02-9
• MFCD11848455

• MDL： MFCD11848455
• InChIKey： LXEFTIJELDKOQB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O2/c1-13-11-4-2-8(3-5-11)9-6-10(12)7-9/h2-5,9H,6-7H2,1H3
• SMILES： COC1=CC=C(C=C1)C2CC(=O)C2

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.083729621g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.14170
• PSA: 26.30000

3-(4-methoxyphenyl)cyclobutan-1-one Security Information

3-(4-methoxyphenyl)cyclobutan-1-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%